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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

An Objective Comparison for Researchers and Formulation Scientists.

This guide provides a detailed comparison between Pigment Yellow 155 (P.Y. 155), a high-
performance disazo pigment, and the traditional class of benzidine yellow pigments, often
referred to as diarylide yellows. The focus is on objective performance metrics, safety profiles,
and application suitability, supported by established experimental protocols. P.Y. 155 is
frequently positioned as a modern, safer alternative to benzidine-based colorants, making this
comparison critical for formulation decisions in plastics, coatings, and inks.[1][2]

Chemical Structure Overview

Pigment Yellow 155 is a disazo condensation pigment, not derived from benzidine or its
congeners.[3][4] Benzidine yellows, such as the common Pigment Yellow 12, are diarylide
pigments typically synthesized from 3,3'-dichlorobenzidine, a derivative of benzidine.[5] This
fundamental structural difference is the primary reason for their distinct performance and
toxicological profiles.
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Chemical Structure Comparison: Core Moieties
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Caption: Core chemical differences between P.Y. 155 and Benzidine Yellows.

Quantitative Performance Data

The performance of a pigment is critical for its application. The following table summarizes
typical performance data for Pigment Yellow 155 against common benzidine yellow pigments.
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Pigment Benzidine Benzidine
Property Test Standard
Yellow 155 Yellow (P.Y. 12) Yellow (P.Y. 83)
Colour Index 200310 21090 21108 N/A
Shade Greenish Yellow Reddish Yellow Reddish Yellow Visual
Lightfastness
8 5 6-7 ISO 105-B02
(Full Shade)
Lightfastness
_ 7-8 4-5 6 ISO 105-B02
(Tint)
Heat Stability 260-280°C 160-180°C 200°C ISO 787-21
Migration 3-4 (Moderate-
] 5 (Excellent) 4 (Good) ISO 787-22
Resistance Good)

Acid Resistance

5 (Excellent)

5 (Excellent)

5 (Excellent)

ISO 787-9 (pH)

Alkali Resistance

5 (Excellent)

5 (Excellent)

5 (Excellent)

ISO 787-9 (pH)

Tinting Strength

High

Very High

Very High

ASTM D387

Opacity

Opaque

Transparent

Semi-transparent

Visual

Data compiled from multiple sources.[1][2][6][7][8] Lightfastness is rated on the Blue Wool

Scale from 1 (very poor) to 8 (outstanding). Resistance properties are rated on a scale of 1

(poor) to 5 (excellent).

Detailed Performance Comparison
Pigment Yellow 155

Pigment Yellow 155 is a high-performance organic pigment offering a bright, greenish-yellow

shade.[1] Its key advantages lie in its excellent fastness properties. It demonstrates

outstanding lightfastness and weather fastness, making it suitable for durable applications like

industrial and automotive coatings.[1][6] Its high heat stability allows for its use in plastics

processing at elevated temperatures, such as in HDPE up to 260°C without significant color

change.[1][7] Furthermore, it exhibits excellent resistance to chemicals (acids, alkalis, solvents)
and migration, which is crucial for applications like food packaging and toys where bleeding of
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the colorant is unacceptable.[1][6] P.Y. 155 is often recommended as an ideal replacement for
both lead chromate and diarylide (benzidine) pigments.[1][2]

Benzidine Yellow Pigments

Benzidine yellow pigments, such as P.Y. 12 and P.Y. 83, are known for their very high tinting
strength, brilliance, and good transparency.[5][8][9] These properties have made them
historically popular, especially in the printing ink industry, where high color strength and
transparency are valued for creating vibrant four-color process inks.[9] However, their
performance in terms of durability is generally lower than that of P.Y. 155. Their lightfastness
and heat stability are moderate, limiting their use in outdoor applications or high-temperature
plastics.[5][8] While they offer good resistance to chemicals, their resistance to migration
(bleed) can be a concern in plasticized PVC and other systems.[9]

Health, Safety, and Regulatory Considerations

The most significant differentiator between these pigment classes is their toxicological profile.

» Benzidine Yellows: Benzidine and some of its derivatives, like 3,3'-dichlorobenzidine, are
classified as known or reasonably anticipated human carcinogens.[10][11][12] While the
pigments themselves are large, generally insoluble molecules with low bioavailability, there is
a well-established concern that under certain conditions (e.g., metabolic action, high heat,
strong UV exposure), the azo bonds can cleave, releasing the carcinogenic precursor
amines.[13][14] This has led to significant regulatory scrutiny. The EU, through REACH, has
banned azo dyes that can release specific carcinogenic amines in textiles and leather
articles.[14] The EPA has also expressed concern and has taken steps to regulate benzidine-
based substances.[11][14]

» Pigment Yellow 155: As P.Y. 155 is not manufactured from benzidine or its regulated
congeners, it does not carry the same health concerns.[1][2] It represents a safer, modern
alternative that allows formulators to avoid the regulatory and safety liabilities associated
with benzidine-based colorants.
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Caption: Decision workflow for pigment selection based on key priorities.

Experimental Protocols

The data presented in this guide are derived from standardized testing methodologies. Below
are summaries of the key protocols.

Lightfastness (ISO 105-B02)
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This is the most common method for testing the colorfastness of textiles and pigments to light.
[15][16]

e Principle: A specimen of the pigmented material is exposed to a xenon-arc lamp, which
simulates the spectral distribution of natural daylight filtered through window glass.[15][17]

e Procedure:

o

Prepare test specimens (e.g., plastic plagues, coated panels) of a specified size.

o Simultaneously expose the specimens and a set of eight standardized blue wool
references to the xenon-arc light source under controlled conditions of temperature and
humidity.[17][18]

o Periodically mask a portion of the specimens and references to create an unexposed area
for comparison.

o The test ends when the color contrast on the specimen matches a specific grade on the
Grey Scale for assessing change in colour.

» Evaluation: The lightfastness is rated by comparing which blue wool reference shows a
similar degree of fading to the test specimen. The rating is given on a scale of 1 (very low
fastness) to 8 (very high fastness).[17][19]

Heat Stability (ISO 787-21)

This method compares the heat stability of a pigment in a stoving medium.[20][21][22][23][24]

e Principle: The pigment is dispersed in a binder system (a stoving medium) and subjected to
a series of specified high temperatures for a fixed duration.

e Procedure:

o Disperse the test pigment and a reference standard pigment in the same stoving medium
at identical concentrations.

o Apply films of the pigmented medium to suitable substrates (e.g., metal panels).
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o After an initial drying period, place the panels in ovens at various, progressively higher
temperatures (e.g., 120°C, 140°C, 160°C, etc.) for a specified time (e.g., 30 minutes).

o Evaluation: After cooling, the color of the test panel at each temperature is compared to the
reference standard. The heat stability is reported as the maximum temperature at which no
significant color change occurs compared to the standard.

Color Strength (ASTM D387)

This method determines the relative tinting strength of a chromatic pigment compared to a
reference standard.[25][26][27][28][29]

 Principle: The test pigment and a reference standard are each dispersed in a vehicle and
then mixed with a standard white pigment paste. The colors of the resulting tints are
compared.

e Procedure:

[e]

Accurately weigh the test pigment and the reference standard.

o Create separate dispersions of each pigment in a specified vehicle (e.g., linseed oil) using
a mechanical muller to ensure thorough dispersion.[27]

o Mix a precise amount of each pigment dispersion with a standard white paste (e.g., zinc
oxide or titanium dioxide).

o Draw down the two tinted pastes side-by-side on a substrate for visual or instrumental
comparison.

» Evaluation: The color strength is typically determined instrumentally using a
spectrophotometer or colorimeter. The strength of the test sample is expressed as a
percentage of the strength of the reference standard.

Chemical Resistance (Based on ISO 787)

This is a general procedure to assess resistance to acids and alkalis.
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 Principle: A pigmented panel or plastic chip is exposed to a standardized acidic or alkaline
solution for a specified period.

e Procedure:

o Prepare a fully cured coated panel or a solid plastic specimen colored with the test
pigment.

o Place a drop of the test solution (e.g., 5% HCI for acid resistance, 5% NaOH for alkali
resistance) onto the surface of the specimen.

o Cover the spot (e.g., with a watch glass) to prevent evaporation and leave for a specified
time (e.g., 24 hours).

o Rinse the surface with deionized water and dry.

o Evaluation: The tested area is visually assessed for any change in color, gloss, or surface
integrity and rated on a 1-5 scale, where 5 indicates no change.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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